Cas no 2172535-16-7 (1-(4-chloro-3-methylphenyl)-5-(chloromethyl)-1H-pyrazole)

• Product Name: 1-(4-chloro-3-methylphenyl)-5-(chloromethyl)-1H-pyrazole
• CAS No: 2172535-16-7
• MF: C₁₁H₁₀Cl₂N₂
• MW: 241.116500377655
• CID: 5909758
• PubChem ID: 165792164
• Update Time: 2025-05-20

1-(4-chloro-3-methylphenyl)-5-(chloromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-5-(chloromethyl)-1H-pyrazole
• EN300-1591380
• 2172535-16-7

• Inchi： 1S/C11H10Cl2N2/c1-8-6-9(2-3-11(8)13)15-10(7-12)4-5-14-15/h2-6H,7H2,1H3
• InChI Key： HSXBJXBSVQQIGJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)N1C(CCl)=CC=N1

Computed Properties

• Exact Mass: 240.0221037g/mol
• Monoisotopic Mass: 240.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(4-chloro-3-methylphenyl)-5-(chloromethyl)-1H-pyrazole

Professional Introduction to Compound with CAS No. 2172535-16-7 and Product Name: 1-(4-chloro-3-methylphenyl)-5-(chloromethyl)-1H-pyrazole

The compound identified by the CAS number 2172535-16-7 and the product name 1-(4-chloro-3-methylphenyl)-5-(chloromethyl)-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates key functional groups that make it a promising candidate for further exploration in therapeutic interventions.

At the core of this compound's appeal lies its dual functionality, which is evident from its chemical name. The presence of a 4-chloro-3-methylphenyl moiety and a chloromethyl group on a 1H-pyrazole backbone suggests a high degree of reactivity and versatility. Such structural features are often exploited in the design of novel pharmacophores, which are essential for modulating biological pathways and targeting specific disease mechanisms.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater precision. Molecular docking studies have indicated that 1-(4-chloro-3-methylphenyl)-5-(chloromethyl)-1H-pyrazole exhibits potential binding affinity to various enzymes and receptors involved in inflammatory responses, making it a candidate for developing anti-inflammatory agents. Furthermore, its ability to interact with DNA-binding proteins has raised interest in its potential as an anticancer agent.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interaction with biological targets. Initial experiments have shown that it can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase, which are key players in the production of pro-inflammatory mediators. This suggests that the compound may serve as a lead molecule for designing drugs that modulate inflammatory pathways without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of 1-(4-chloro-3-methylphenyl)-5-(chloromethyl)-1H-pyrazole has been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. The synthetic route involves multi-step organic transformations, including halogenation, alkylation, and cyclization reactions, which are well-established in the field of medicinal chemistry. The use of advanced catalytic systems has further improved the efficiency of these reactions, reducing both reaction times and waste generation.

One of the most exciting aspects of this compound is its potential to be modified further to enhance its pharmacological properties. The presence of a chloromethyl group provides a handle for introducing additional functional groups through nucleophilic substitution reactions. This flexibility allows chemists to fine-tune the compound's solubility, bioavailability, and target specificity, thereby expanding its therapeutic potential.

Current research is also exploring the role of this compound in addressing neurological disorders. Preliminary data suggest that it may interact with neurotransmitter receptors such as serotonin and dopamine receptors, which are implicated in conditions like depression and anxiety. While further studies are needed to confirm these findings, they open up new avenues for developing novel therapeutics targeting central nervous system disorders.

The safety profile of 1-(4-chloro-3-methylphenyl)-5-(chloromethyl)-1H-pyrazole is another critical area of investigation. Toxicological studies have been initiated to assess its acute and chronic toxicity levels. These studies aim to establish safe dosage ranges and identify any potential long-term health risks associated with its use. Preliminary results have been encouraging, showing that the compound is well-tolerated at moderate doses but may exhibit some hepatotoxicity at higher concentrations.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models have been trained on large datasets containing known bioactive compounds to identify structural features that correlate with biological activity. These models have helped prioritize 1-(4-chloro-3-methylphenyl)-5-(chloromethyl)-1H-pyrazole as a lead candidate for further development based on its predicted binding affinities and physicochemical properties.

In conclusion, the compound with CAS No. 2172535-16-7 represents a significant step forward in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its dual functionality, predicted biological activity, and synthetic accessibility make it an attractive candidate for further exploration in drug discovery. As research continues to uncover more about its properties and mechanisms of action, it holds promise for addressing a wide range of diseases affecting human health.